
AZD2423 for Neuroinflammation Research: A
Technical Guide

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest

Compound Name: AZD2423

CAS No.: 1449698-98-9

Cat. No.: B8103996

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
AZD2423 is a potent and selective, orally bioavailable, non-competitive negative allosteric

modulator of the C-C chemokine receptor 2 (CCR2). This receptor and its primary ligand, C-C

motif chemokine ligand 2 (CCL2), are key players in the inflammatory cascade, particularly in

the recruitment of monocytes and macrophages to sites of inflammation. The CCL2/CCR2

signaling axis is implicated in the pathogenesis of various inflammatory and neuropathic pain

states, making it a target of significant interest for therapeutic intervention. This technical guide

provides a comprehensive overview of AZD2423, including its mechanism of action, preclinical

and clinical data, and detailed experimental protocols relevant to its study in the context of

neuroinflammation.
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AZD2423 has been characterized through a series of in vitro assays to determine its potency

and selectivity for the CCR2 receptor. The following table summarizes key quantitative data

from these studies.

Parameter Value Cell Line/System

CCR2 Binding Affinity (IC50) 2.6 nM -

CCR2 Ca2+ Flux (IC50) 1.2 nM -

CCR2 Chemotaxis (IC50) 4.4 nM THP-1 cells

Human Whole Blood L-

Selectin Shedding (IC50)
1.3 nM Monocytes

Rat CCR2 Ca2+ Flux (IC50) 607 nM -

CCR5 Chemotaxis (IC50) 316 nM -

hERG (IC50) 90 µM -

Signaling Pathway
The CCL2/CCR2 signaling pathway plays a crucial role in neuroinflammation. Upon binding of

CCL2, CCR2, a G protein-coupled receptor, initiates a downstream signaling cascade that

contributes to the recruitment of inflammatory cells and the production of pro-inflammatory

mediators. This can lead to neuronal sensitization and neuronal cell death. AZD2423, as a

negative allosteric modulator, inhibits this signaling cascade.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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